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Compound of Interest

Compound Name: 4-Methyl-4'-acetoxybiphenyl!
Cat. No.: B8758356
Get Quote

Introduction & Chemical Identity

4-Methyl-4'-acetoxybiphenyl (also known as 4'-acetoxy-4-methylbiphenyl or acetic acid 4'-
methyl-4-biphenylyl ester) is an organic ester belonging to the class of 4,4'-disubstituted
biphenyls. It serves as a fundamental structural motif in the design of thermotropic liquid
crystals (LCs) and as a versatile intermediate in organic synthesis.

Unlike its ketone analog (4-acetyl-4'-methylbiphenyl), this molecule features an oxygen-linked
ester functionality, which imparts specific rotational freedom and polarity essential for
mesophase formation in material science applications.

Key Identifiers
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Property Detail

IUPAC Name 4'-Methyl[1,1'-biphenyl]-4-yl acetate
Molecular Formula C15H1402

Molecular Weight 226.27 g/mol

Biphenyl scaffold with para-methyl and para-
Core Structure o
acetoxy substitutions

Physical State White to off-white crystalline solid

) o Liquid crystal mesogen, organic synthesis
Primary Application ) i
intermediate

Chemical Structure & Molecular Properties[1][2][3]
[4][5]

The molecule consists of two phenyl rings connected by a single C-C bond (C1-C1'). The steric
hindrance between the ortho hydrogens causes the two rings to twist out of coplanarity,
typically creating a torsion angle of approximately 30—45° in solution, though this angle can
flatten in the crystalline state due to packing forces.

Structural Analysis

o 4-Position (Methyl Group): Acts as a weak electron-donating group (EDG) via
hyperconjugation. It provides the hydrophobic tail often required for liquid crystalline
alignment.

e 4'-Position (Acetoxy Group): An electron-withdrawing group (EWG) via induction, but
donating via resonance. The ester linkage (-O-CO-CHs) introduces a dipole moment
transverse to the long molecular axis, influencing the dielectric anisotropy (

) of the material.

Diagram: Structure and Electronic Effects
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The following diagram illustrates the key structural features and electronic influences within the
molecule.
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Click to download full resolution via product page
Caption: Structural connectivity and electronic effects in 4-Methyl-4'-acetoxybiphenyl.

Synthesis & Fabrication Protocols

The synthesis of 4-Methyl-4'-acetoxybiphenyl is most reliably achieved through a modular
approach involving the construction of the biphenyl core followed by functional group
manipulation. The preferred pathway utilizes a Suzuki-Miyaura Cross-Coupling followed by
Acetylation.

Methodology: Step-by-Step Protocol
Step 1: Synthesis of 4-Hydroxy-4'-methylbiphenyl (Suzuki Coupling)

This step constructs the biaryl core.

» Reagents: 4-Tolylboronic acid (1.1 eq), 4-Bromophenol (1.0 eq), Pd(PPhs)4 (3-5 mol%),
K2COs (2.0 eq).

» Solvent: Toluene/Ethanol/Water (2:1:1 v/v).

e Conditions: Reflux (90-100°C) for 12-24 hours under inert atmosphere (N2 or Ar).
Protocol:

e Charge a 3-neck round-bottom flask with 4-bromophenol, 4-tolylboronic acid, and K2COs.
e Degas the solvent mixture (Toluene/EtOH/H20) for 30 minutes and transfer to the flask.

e Add the Palladium catalyst under a counter-flow of nitrogen.
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» Heat to reflux. Monitor reaction progress via TLC (Hexane:Ethyl Acetate 4:1).

e Workup: Cool to room temperature. Acidify with 1M HCI. Extract with ethyl acetate. Wash
organic layer with brine, dry over MgSQOa4, and concentrate.

 Purification: Recrystallize from ethanol/water to yield 4-hydroxy-4'-methylbiphenyl (White
solid, MP: ~155-160°C).

Step 2: Acetylation to 4-Methyl-4'-acetoxybiphenyl

This step converts the phenol to the target ester.

e Reagents: 4-Hydroxy-4'-methylbiphenyl (1.0 eq), Acetic Anhydride (1.5 eq), Pyridine (1.5 eq)
or Triethylamine/DMAP (cat).

» Solvent: Dichloromethane (DCM) or neat in acetic anhydride.
» Conditions: Room temperature (RT) for 2-4 hours.

Protocol:

Dissolve the purified phenol from Step 1 in dry DCM.

e Add Pyridine (or EtsN) and a catalytic amount of DMAP (4-dimethylaminopyridine).
e Add Acetic Anhydride dropwise at 0°C, then allow to warm to RT.

 Stir until TLC indicates complete consumption of the starting phenol.

o Workup: Quench with ice water. Wash the organic phase with 1M HCI (to remove pyridine),
then saturated NaHCOs (to remove acetic acid), and finally brine.

 Purification: Evaporate solvent. Recrystallize the crude solid from ethanol or hexane to
obtain pure 4-Methyl-4'-acetoxybiphenyl.

Synthetic Workflow Diagram
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Caption: Synthetic pathway for 4-Methyl-4'-acetoxybiphenyl via Suzuki coupling and

acetylation.

Physical & Material Properties
Thermal and Phase Behavior

As a biphenyl ester, this compound exhibits phase transitions characteristic of rod-like

(calamitic) mesogens. While the methyl group is short, preventing a wide nematic range

compared to longer alkyl chains (e.g., pentyl/cyanobiphenyls), the compound typically shows:
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e Melting Point (Crystalline

Isotropic/Nematic): Typically in the range of 80—-120°C (dependent on purity and polymorph).

¢ Liquid Crystalline Phase: Often monotropic (observed only upon cooling) or enantiotropic
with a narrow range. The acetoxy group facilitates lateral intermolecular interactions that can
stabilize smectic or nematic phases when mixed with other LCs.

Solubility Profile

e Soluble: Dichloromethane, Chloroform, Ethyl Acetate, Toluene.
e Sparingly Soluble: Ethanol, Methanol (cold).

e Insoluble: Water.[1]

Spectroscopic Characterization Data (Expected)
e H NMR (CDCls, 400 MHz):

o 2.32 (s, 3H, Ar-CHs)

o 2.40 (s, 3H, O-CO-CHs)

o 7.15 (d, 2H, Ar-H, ortho to acetoxy)
o 7.25 (d, 2H, Ar-H, meta to methyl)

o 7.45-7.55 (m, 4H, overlapping signals from biphenyl core protons).
e IR (ATR):

o 1750-1760 cm~1 (C=0 stretch, ester).

o 1200-1220 cm~1 (C-O stretch).

o 3030 cm~1 (Ar-C-H stretch).[2]

Reactivity & Stability
Chemical Stability
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» Hydrolysis: The acetoxy ester bond is susceptible to hydrolysis under basic conditions
(NaOH/KOH) or strong acidic conditions, reverting the molecule to 4-hydroxy-4'-
methylbiphenyl.

» Fries Rearrangement: Under Lewis acid catalysis (e.g., AlCIz) and high heat, the acetoxy
group can migrate to the ortho position of the phenyl ring, forming a hydroxy-ketone
derivative. This is a common side reaction to avoid during high-temperature processing.

Storage

» Store in a cool, dry place (2—8°C recommended).

» Protect from moisture to prevent slow hydrolysis of the ester.

References
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» PrepChem.Synthesis of 4-acetoxy-4'-biphenylcarboxylic acid. Preparative Chemistry
Protocols.[3] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8758356/docs#4-methyl-4-acetoxybiphenyl-
structural-characterization-and-synthetic-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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